![molecular formula C6H6ClNO B578558 6-Chloro-4-methylpyridin-3-ol CAS No. 1227502-89-7](/img/structure/B578558.png)
6-Chloro-4-methylpyridin-3-ol
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Overview
Description
6-Chloro-4-methylpyridin-3-ol is a chemical compound with the molecular formula C6H6ClNO . It is a white powder in form .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a chlorine atom at the 6th position and a methyl group at the 4th position . The 3rd position of the ring is occupied by a hydroxyl group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 143.57 . It has a predicted boiling point of 353.0±37.0 °C and a predicted density of 1.313±0.06 g/cm3 . Its pKa is predicted to be 9.02±0.10 .Scientific Research Applications
Preparation and Modification: "6-Chloro-4-methylpyridin-3-ol" derivatives are prepared through specific chemical reactions. For instance, 6-Chloro-2-chloromethylpyridine, closely related to this compound, is prepared from 6-chloro-2-methylpyridine through a series of conversions, indicating the versatility in modifying these compounds for various applications (Barnes, Hartley, & Jones, 1982).
Complex Formation: Derivatives of "this compound" are used in the formation of complex compounds. For instance, 6-methylpyridine-2-carbaldehydeoxime ligand, which can be derived from similar pyridine compounds, is utilized in nickel(II) chemistry to form various clusters (Escuer, Vlahopoulou, & Mautner, 2011).
Analytical Studies: These compounds are subjects of detailed analytical studies. For example, vibrational, conformational, and electronic structures of similar compounds like 2-chloro-4-methyl-3-nitropyridine have been extensively studied using spectroscopic and quantum chemical calculations (Arjunan, Saravanan, Marchewka, & Mohan, 2012).
Electroluminescent Properties: Mono-cyclometalated platinum(II) complexes, which can potentially include derivatives of "this compound," are studied for their electroluminescent properties. These studies are significant in the development of materials for photovoltaic applications (Ionkin, Marshall, & Wang, 2005).
Catalytic Applications: Derivatives of "this compound" are involved in catalytic applications, particularly in organometallic catalysis, which is a critical area in both organic and macromolecular chemistry (Winter, Newkome, & Schubert, 2011).
Antimicrobial Activity: Some derivatives exhibit antimicrobial activity, an essential property for pharmaceutical applications. For example, 2-Chloro-5-methylpyridine-3-olefin derivatives have been studied for their potential in antimicrobial treatments (Gangadasu et al., 2009).
Biodegradation Studies: The compound and its derivatives are also studied in the context of biodegradation, particularly in the degradation of organophosphate pesticides, highlighting its environmental applications (Soares, Birolli, Ferreira, & Porto, 2021).
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mode of action of 6-Chloro-4-methylpyridin-3-ol is currently unknown due to the lack of specific studies on this compound. It’s worth noting that compounds with similar structures have been found to interact with their targets through various mechanisms, such as binding to active sites or altering the conformation of target proteins .
Biochemical Pathways
Related compounds have been found to participate in a variety of biochemical processes, including catalytic protodeboronation
Pharmacokinetics
The compound has a predicted boiling point of 353.0±37.0 °C and a predicted density of 1.313±0.06 g/cm3
Biochemical Analysis
Biochemical Properties
It is known that pyridinols, a class of compounds to which 6-Chloro-4-methylpyridin-3-ol belongs, can participate in various biochemical reactions .
Cellular Effects
It is possible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
It is possible that there could be threshold effects, as well as toxic or adverse effects at high doses
Metabolic Pathways
It could potentially interact with various enzymes or cofactors, and could also have effects on metabolic flux or metabolite levels
Transport and Distribution
It could potentially interact with transporters or binding proteins, and could also have effects on its localization or accumulation
Subcellular Localization
It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications
properties
IUPAC Name |
6-chloro-4-methylpyridin-3-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c1-4-2-6(7)8-3-5(4)9/h2-3,9H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEQPPYQIIPZDIH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30744324 |
Source
|
Record name | 6-Chloro-4-methylpyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30744324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1227502-89-7 |
Source
|
Record name | 6-Chloro-4-methylpyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30744324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-5-hydroxy-4-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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